2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone

• Molecular Formula: C26H29ClN6O3
• Molecular Weight: 509 g/mol
• IUPAC Name: N-[(E)-[2-[(2-chlorophenyl)methoxy]phenyl]methylideneamino]-2,6-dimorpholin-4-ylpyrimidin-4-amine
• InChI: InChI=1S/C26H29ClN6O3/c27-22-7-3-1-6-21(22)19-36-23-8-4-2-5-20(23)18-28-31-24-17-25(32-9-13-34-14-10-32)30-26(29-24)33-11-15-35-16-12-33/h1-8,17-18H,9-16,19H2,(H,29,30,31)/b28-18+
• InChI Key: HMLSEECMDUIPDC-MTDXEUNCSA-N
• Isomeric SMILES: C1COCCN1C2=NC(=NC(=C2)N/N=C/C3=CC=CC=C3OCC4=CC=CC=C4Cl)N5CCOCC5
• SMILES: C1COCCN1C2=CC(=NC(=N2)N3CCOCC3)NN=CC4=CC=CC=C4OCC5=CC=CC=C5Cl
• Canonical SMILES: C1COCCN1C2=NC(=NC(=C2)NN=CC3=CC=CC=C3OCC4=CC=CC=C4Cl)N5CCOCC5

Description

2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone, also known as C16, is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone exerts its therapeutic effects through the inhibition of various signaling pathways. It has been shown to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival. 2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone also inhibits the NF-κB pathway, which is involved in inflammation and immune response. Additionally, 2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone has been shown to induce apoptosis in cancer cells through the activation of the caspase pathway.
Biochemical and Physiological Effects:
2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cell proliferation and induce apoptosis in cancer cells. 2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone also has anti-inflammatory and anti-fibrotic effects. In animal studies, 2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone has been shown to reduce liver fibrosis and pulmonary fibrosis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone in lab experiments is its specificity for certain signaling pathways. This allows for targeted inhibition of specific pathways involved in disease processes. However, one limitation of using 2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone is its potential toxicity. Further studies are needed to determine the safety and efficacy of 2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone in humans.

Future Directions

There are several future directions for the study of 2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone. One area of research is the development of 2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone derivatives with improved efficacy and safety profiles. Additionally, further studies are needed to determine the optimal dosage and administration of 2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone for therapeutic use. Finally, the potential use of 2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone in combination with other therapeutic agents should be investigated.
In conclusion, 2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone is a chemical compound with potential as a therapeutic agent for various diseases. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed. Further research is needed to fully understand the therapeutic potential of 2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone.

Synthesis Methods

2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone can be synthesized using a multi-step procedure. The first step involves the reaction of 2-chlorobenzyl alcohol with 2-hydroxybenzaldehyde in the presence of a base to form 2-[(2-chlorobenzyl)oxy]benzaldehyde. The second step is the reaction of 2-[(2-chlorobenzyl)oxy]benzaldehyde with 2,6-dimorpholin-4-ylpyrimidin-4-ylhydrazine in the presence of a catalyst to form 2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone.

Scientific Research Applications

2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone has been shown to have potential as a therapeutic agent for various diseases. It has been studied for its anti-cancer properties, specifically in the treatment of breast cancer and lung cancer. 2-[(2-Chlorobenzyl)oxy]benzaldehyde (2,6-dimorpholin-4-ylpyrimidin-4-yl)hydrazone has also been investigated for its potential as an anti-inflammatory and anti-fibrotic agent in diseases such as liver fibrosis and pulmonary fibrosis.